Cas no 354786-13-3 (N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is a specialized organic compound with distinct structural features. This compound exhibits excellent thermal stability and chemical resistance, making it suitable for applications in high-temperature and harsh chemical environments. Its unique benzothiazole backbone offers potential for various chemical transformations and bioactivity, enhancing its utility in research and industrial applications.
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide structure
354786-13-3 structure
Product Name:N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
CAS No:354786-13-3
MF:C15H11ClN2O4S
MW:350.776841402054
CID:5474733
Update Time:2025-06-23

N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide
    • 1,2-Benzisothiazole-2(3H)-acetamide, N-(2-chlorophenyl)-3-oxo-, 1,1-dioxide
    • N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
    • Inchi: 1S/C15H11ClN2O4S/c16-11-6-2-3-7-12(11)17-14(19)9-18-15(20)10-5-1-4-8-13(10)23(18,21)22/h1-8H,9H2,(H,17,19)
    • InChI Key: FDFURGJSEBRBDV-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=CC=C1Cl)=O

N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2748-0125-2μmol
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2748-0125-5μmol
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2748-0125-10μmol
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2748-0125-20μmol
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2748-0125-1mg
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2748-0125-2mg
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2748-0125-3mg
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2748-0125-4mg
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2748-0125-5mg
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2748-0125-10mg
N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
354786-13-3 90%+
10mg
$79.0 2023-05-16

Additional information on N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

N-(2-Chlorophenyl)-2-(1,1,3-Trioxo-2,3-Dihydro-1λ6,2-Benzothiazol-2-yl)Acetamide: A Comprehensive Overview

N-(2-Chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide (CAS No. 354786-13-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide is characterized by a benzothiazole core with a chlorophenyl substituent and an acetamide functional group. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. The trioxo functionality in the benzothiazole ring system contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

In addition to its anticancer properties, N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide has shown promising results in antimicrobial research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of antibacterial action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

The synthesis of N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-chlorophenylamine with 2-chloroacetyl chloride followed by cyclization with thiourea to form the benzothiazole ring. Subsequent oxidation steps are used to introduce the trioxo functionality. These synthetic methods have been refined to ensure high yields and minimal side products, making the compound suitable for large-scale production.

The pharmacokinetic properties of N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide have also been investigated to assess its potential as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a therapeutic agent.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the use of N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide in treating various diseases. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients with minimal adverse effects. Ongoing Phase II trials are focusing on its efficacy in specific indications such as cancer and infectious diseases.

In conclusion, N-(2-chlorophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide (CAS No. 354786-13-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will likely uncover additional benefits and uses for this versatile compound.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk